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Compound of Interest

Compound Name: (R)-Mucronulatol

Cat. No.: B1229622

For Researchers, Scientists, and Drug Development Professionals

(R)-Mucronulatol is a flavonoid, a class of natural products known for their diverse biological
activities. Isolated from organisms such as Astragalus adsurgens, this compound has garnered
attention for its notable antimicrobial and cytotoxic properties.[1][2] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and known
biological mechanisms, presenting data and experimental methodologies relevant to research
and development.

Chemical Structure and Properties

(R)-Mucronulatol is chemically classified as a methoxyisoflavan.[3] Its structure features a
chromane core substituted with hydroxyl and methoxy functional groups, which contribute to its
biological effects.

Chemical IUPAC Name: (3R)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-
ol[1]

Physicochemical and Computed Data

The following table summarizes the key identifiers and physicochemical properties of (R)-
Mucronulatol. The data is compiled from various chemical databases and predictive models.
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Property Value Source(s)
Identifiers

CAS Number 57128-11-7 [1]
PubChem CID 13873811 [1]
ChEMBL ID CHEMBLA478971 (for racemic 4]

mixture)

Molecular Attributes

Molecular Formula C17H180s5 [11[3]
Molecular Weight 302.32 g/mol [11[3]
Exact Mass 302.11542367 Da [1][3]

Computed Properties

XLogP3 (LogP) 29 [1][3]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

CZuntg p > ]
Rotatable Bond Count 3 [1]
Polar Surface Area 68.15 A2 [4]
Heavy Atom Count 22 [1]
Complexity 363 [1]

Chemical Representations
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Biological Activity and Mechanism of Action

(R)-Mucronulatol has demonstrated significant biological activity in two primary areas: as an
antimicrobial agent and as a cytotoxic agent against cancer cells.

Antimicrobial Activity

The compound exhibits broad-spectrum antibacterial activity. The minimum inhibitory
concentrations (MICs) against several bacterial strains are detailed below.

Bacterial Strain MIC (pg/mL) Source(s)
Staphylococcus aureus 7.8 [1][2]
Erwinia carotovora 7.8 [1][2]
Escherichia coli 15.5 [1112]
Bacillus cereus 155 [1][2]
Bacillus subtilis 15.5 [11[2]

Cytotoxic and Anticancer Activity

Studies have shown that mucronulatol exerts cytotoxic effects on various human tumor cell
lines, with ICso values in the range of 2.7 - 10.2 pg/mL in multidrug-resistant (MDR) negative
cells.[5][6] Its mechanism of action appears to be centered on the disruption of the cell cycle.[5]

Key findings indicate that mucronulatol:

 Induces Apoptosis: It promotes a significant increase in the sub-G1 cell population, which is
indicative of apoptosis.[5][6]

» Regulates Cell Cycle Proteins: The compound up-regulates the cyclin-dependent kinase
inhibitors p21(Cipl) and p27(Kip1).[5][6]

« Inhibits Cell Cycle Progression: It down-regulates the expression of Cyclin E and Cyclin-
Dependent Kinase 4 (CDK4), key proteins required for the G1/S phase transition.[5][6]
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This interference with the cell cycle machinery ultimately halts cell proliferation and leads to
apoptotic cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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